N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-2-methoxyacetamide

• IUPAC Name: N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]-2-methoxyacetamide
• InChI: InChI=1S/C16H17N5O4/c1-3-10-7-14(22)19-16(17-10)21-13(18-15(23)9-24-2)8-11(20-21)12-5-4-6-25-12/h4-8H,3,9H2,1-2H3,(H,18,23)(H,17,19,22)
• InChI Key: XMVJZTULLVNSCW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)COC
• Molecular Formula: C16H17N5O4
• Molecular Weight: 343.34 g/mol
• CAS No.: 1207027-25-5

Description

N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-2-methoxyacetamide is a useful research compound. Its molecular formula is C16H17N5O4 and its molecular weight is 343.343. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

This compound is a part of a broader class of chemicals that are frequently explored for their potential biological activities. For instance, derivatives similar to this compound have been synthesized for their anti-inflammatory, analgesic, and antimicrobial properties. Such compounds are often investigated for their potential as cyclooxygenase inhibitors, showcasing analgesic and anti-inflammatory activities, with some showing significant selectivity towards COX-2 inhibition, which is valuable for developing safer anti-inflammatory drugs (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Potential

Another significant application is in anticancer research, where compounds with a similar structure have been evaluated against various cancer cell lines. These studies aim to identify new therapeutic agents that can inhibit cancer cell growth with minimal side effects. For example, certain derivatives have shown appreciable cancer cell growth inhibition against a range of cancer cell lines, highlighting their potential as anticancer agents (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Antimicrobial and Insecticidal Activities

Research into these compounds also extends to antimicrobial and insecticidal activities, where they are synthesized and tested against various bacterial strains and insects. This research contributes to the development of new antibiotics and insecticides to combat resistant strains and pests, respectively. Some studies have reported synthesized compounds displaying potent antimicrobial properties, potentially leading to new treatments for infectious diseases (Altalbawy, 2013).